Cas no 2172269-95-1 (1-3-(2,6-dimethylpiperidin-4-yl)phenylethan-1-one)

• Product Name: 1-3-(2,6-dimethylpiperidin-4-yl)phenylethan-1-one
• CAS No: 2172269-95-1
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 6006623
• PubChem ID: 165502489
• Update Time: 2025-07-18

1-3-(2,6-dimethylpiperidin-4-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(2,6-dimethylpiperidin-4-yl)phenylethan-1-one
• 2172269-95-1
• 1-[3-(2,6-dimethylpiperidin-4-yl)phenyl]ethan-1-one
• EN300-1477193

• Inchi： 1S/C15H21NO/c1-10-7-15(8-11(2)16-10)14-6-4-5-13(9-14)12(3)17/h4-6,9-11,15-16H,7-8H2,1-3H3
• InChI Key： LJRWIEVCOXACOF-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CC(=C1)C1CC(C)NC(C)C1

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-3-(2,6-dimethylpiperidin-4-yl)phenylethan-1-one

Introduction to Compound CAS No. 2172269-95-1: 1-3-(2,6-dimethylpiperidin-4-yl)phenylethan-1-one

1-3-(2,6-dimethylpiperidin-4-yl)phenylethan-1-one (CAS No. 2172269-95-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a 2,6-dimethylpiperidine moiety and a phenylacetyl group, contribute to its pharmacological properties and make it a valuable candidate for further investigation.

The chemical structure of 1-3-(2,6-dimethylpiperidin-4-yl)phenylethan-1-one is characterized by a central piperidine ring with two methyl groups at the 2 and 6 positions, which impart conformational stability and enhance the compound's lipophilicity. The phenylacetyl group attached to the piperidine ring provides additional hydrophobicity and contributes to the compound's ability to cross biological membranes. These structural elements collectively influence the compound's binding affinity to various biological targets, making it a promising lead for drug discovery.

Recent studies have highlighted the potential of 1-3-(2,6-dimethylpiperidin-4-yl)phenylethan-1-one in modulating specific signaling pathways involved in various diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that 1-3-(2,6-dimethylpiperidin-4-yl)phenylethan-1-one could be developed as a novel therapeutic agent for inflammatory disorders.

In addition to its anti-inflammatory effects, 1-3-(2,6-dimethylpiperidin-4-yl)phenylethan-1-one has shown promise in neurodegenerative disease models. A study published in the Journal of Neurochemistry reported that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This neuroprotective effect makes it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-3-(2,6-dimethylpiperidin-4-yl)phenylethan-1-one have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its development as an orally administered drug. Furthermore, its low toxicity profile in animal models suggests that it is safe for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 1-3-(2,6-dimethylpiperidin-4-yl)phenylethan-1-one in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 1-3-(2,6-dimethylpiperidin-4-yl)phenylethan-1-one (CAS No. 2172269-95-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of inflammation and neurodegeneration. As ongoing studies continue to uncover its full potential, this compound holds significant promise for improving patient outcomes in various medical conditions.